Cas no 1805659-80-6 (3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid)

• Product Name: 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid
• CAS No: 1805659-80-6
• MF: C₁₀H₇F₂NO₃S
• MW: 259.229288339615
• CID: 4960949
• Update Time: 2025-05-22

3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid

• Inchi： 1S/C10H7F2NO3S/c11-10(12)16-9-5(4-13)1-2-7(17)6(9)3-8(14)15/h1-2,10,17H,3H2,(H,14,15)
• InChI Key： ZKZVGPSRTFQZOG-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C#N)C(=C1CC(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid

Comprehensive Overview of 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid (CAS No. 1805659-80-6)

3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid (CAS No. 1805659-80-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of phenylacetic acid derivatives, which are widely recognized for their biological activity and versatility in synthetic chemistry. The presence of cyano, difluoromethoxy, and mercapto functional groups in its structure makes it a valuable intermediate for the development of novel therapeutic agents and crop protection chemicals.

The molecular formula of 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid is C₁₀H₇F₂NO₃S, with a molecular weight of 259.23 g/mol. Its structural complexity allows for diverse applications, particularly in the design of enzyme inhibitors and receptor modulators. Researchers have shown increasing interest in this compound due to its potential role in addressing global challenges such as antimicrobial resistance and sustainable agriculture, which are currently hot topics in scientific communities.

One of the most notable features of 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid is its electron-withdrawing cyano group at the 3-position, which significantly influences the compound's reactivity and binding affinity. The difluoromethoxy moiety at the 2-position enhances metabolic stability, a property highly sought after in drug development. Meanwhile, the thiol group at the 6-position provides opportunities for further derivatization through nucleophilic substitution reactions, making this compound a versatile building block in medicinal chemistry.

In pharmaceutical applications, 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid has shown promise as a precursor for the synthesis of potential anti-inflammatory and antiviral agents. Recent studies suggest that derivatives of this compound may exhibit activity against specific viral proteases, aligning with the current global focus on developing broad-spectrum antiviral therapies. The compound's ability to modulate inflammatory pathways has also attracted attention from researchers working on chronic inflammatory conditions, which represent a significant unmet medical need worldwide.

The agrochemical industry has recognized the potential of 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid as a key intermediate for developing next-generation crop protection products. With increasing concerns about food security and environmental sustainability, there is growing demand for more efficient and eco-friendly pesticides. The unique combination of functional groups in this compound allows for the creation of novel active ingredients that may address resistance issues in pest management while minimizing environmental impact.

From a synthetic chemistry perspective, 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid presents interesting challenges and opportunities. The presence of multiple reactive sites enables various modification strategies, making it a valuable scaffold for structure-activity relationship studies. Recent advances in green chemistry have prompted researchers to explore more sustainable synthetic routes for this compound, reflecting the industry's shift toward environmentally benign processes.

The market for 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and quality of this compound, which is typically supplied as a white to off-white crystalline powder with high chemical stability under proper storage conditions.

Quality control measures for 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid are particularly stringent due to its application in sensitive research areas. Reputable suppliers provide comprehensive analytical data, including chromatographic purity profiles and spectroscopic characterization, to meet the exacting standards of research institutions and industrial laboratories. The compound's stability profile makes it suitable for long-term storage when kept in cool, dry conditions protected from light.

Recent patent literature reveals growing intellectual property activity surrounding 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid and its derivatives, particularly in the areas of kinase inhibitors and G-protein-coupled receptor modulators. This trend underscores the compound's importance in modern drug discovery pipelines and suggests continued interest from the pharmaceutical industry in developing novel therapeutic agents based on this chemical scaffold.

Environmental and safety considerations for 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling this compound. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

The future outlook for 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid appears promising, with potential applications expanding beyond its current uses. Emerging research areas such as targeted protein degradation and covalent inhibitor design may benefit from the unique properties of this compound. As synthetic methodologies continue to advance, we can expect to see more efficient and scalable production processes for this valuable chemical building block.

For researchers seeking high-quality 3-Cyano-2-difluoromethoxy-6-mercaptophenylacetic acid, it is essential to source the material from reputable suppliers who can provide comprehensive analytical documentation and batch-to-batch consistency. The compound's growing importance in medicinal chemistry and agrochemical research ensures that it will remain a focus of scientific investigation for years to come.